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Compound of Interest

Compound Name: 2-Bromo-5-isopropylpyridine

CAS No.: 1142197-16-7

Cat. No.: B1342424

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data

for the compound 2-Bromo-5-isopropylpyridine. Due to the limited availability of public

experimental spectra for this specific molecule, this document presents predicted spectroscopic

data based on the analysis of structurally similar compounds and established principles of

infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass

spectrometry (MS). Detailed, generalized experimental protocols for acquiring such data are

also provided to guide researchers in their analytical workflows.
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Property Value

IUPAC Name 2-bromo-5-(propan-2-yl)pyridine

Synonyms 2-Bromo-5-(1-methylethyl)pyridine

CAS Number 1142197-16-7[1][2][3]

Molecular Formula C₈H₁₀BrN[2][4]

Molecular Weight 200.08 g/mol [2][4]

Predicted Spectroscopic Data
The following tables summarize the predicted spectroscopic data for 2-Bromo-5-
isopropylpyridine. These predictions are based on the analysis of its chemical structure and

comparison with spectroscopic data of related compounds such as 2-bromopyridine, 5-ethyl-2-

methylpyridine, and 2-bromo-5-methylpyridine.[5][6]

Predicted ¹H NMR Data (500 MHz, CDCl₃)
Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~8.3 d 1H H-6

~7.5 dd 1H H-4

~7.4 d 1H H-3

~3.0 sept 1H CH (isopropyl)

~1.2 d 6H CH₃ (isopropyl)

Predicted ¹³C NMR Data (125 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Assignment

~149 C-6

~142 C-2

~139 C-4

~137 C-5

~127 C-3

~34 CH (isopropyl)

~23 CH₃ (isopropyl)

Predicted FT-IR Data
Wavenumber (cm⁻¹) Intensity Assignment

3100-3000 Medium Aromatic C-H stretch

2960-2870 Strong
Aliphatic C-H stretch

(isopropyl)

~1580, ~1460, ~1420 Medium-Strong
C=C and C=N stretching

(pyridine ring)

~1380 Medium C-H bending (isopropyl)

~1020 Medium C-N stretch

Below 800 Strong C-Br stretch

Predicted Mass Spectrometry (MS) Data
m/z Relative Intensity Assignment

201/199 High
[M]⁺ (Molecular ion peak with

bromine isotopes)

186/184 Medium [M - CH₃]⁺

120 High [M - Br]⁺

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342424?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The following are detailed, generalized methodologies for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the carbon-hydrogen framework of the molecule.

Instrumentation: A high-field NMR spectrometer (e.g., 400 or 500 MHz).

Procedure:

Sample Preparation: Dissolve approximately 5-10 mg of 2-Bromo-5-isopropylpyridine in

0.6-0.7 mL of deuterated chloroform (CDCl₃).

Data Acquisition:

Transfer the solution to a 5 mm NMR tube.

Place the NMR tube in the spectrometer's probe.

Tune and shim the spectrometer to optimize the magnetic field homogeneity.

Acquire the ¹H NMR spectrum using a standard pulse sequence.

Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence.

Data Processing:

Process the raw data by applying Fourier transformation, phase correction, and baseline

correction.

Calibrate the chemical shifts using the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H

and δ 77.16 ppm for ¹³C).

Fourier-Transform Infrared (FT-IR) Spectroscopy
Objective: To identify the functional groups present in the molecule.
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Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer.

Procedure:

Sample Preparation (Thin Film Method):

Dissolve a small amount of 2-Bromo-5-isopropylpyridine in a volatile solvent (e.g.,

dichloromethane).

Apply a drop of the solution onto a salt plate (e.g., KBr, NaCl).

Allow the solvent to evaporate, leaving a thin film of the compound on the plate.

Data Acquisition:

Place the salt plate in the sample holder of the FT-IR spectrometer.

Acquire a background spectrum of the clean, empty salt plate.

Acquire the sample spectrum. The instrument software will automatically ratio the sample

spectrum against the background spectrum.

Data Processing:

Perform baseline correction and peak picking to identify the wavenumbers of the

absorption bands.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Instrumentation: A mass spectrometer with an electron ionization (EI) source.

Procedure:

Sample Introduction: Introduce a small amount of the sample into the ion source, typically via

a direct insertion probe for solid or low-volatility liquid samples, or through a gas

chromatograph (GC-MS) for volatile samples.
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Ionization: Bombard the sample with a beam of electrons (typically at 70 eV) to induce

ionization and fragmentation.

Mass Analysis: The resulting positively charged fragments are accelerated and separated

based on their mass-to-charge (m/z) ratio by a mass analyzer (e.g., a quadrupole or time-of-

flight analyzer).

Detection: A detector records the abundance of each fragment at a specific m/z value.

Data Analysis: The resulting mass spectrum is plotted as relative intensity versus m/z. The

molecular ion peak and the fragmentation pattern are analyzed to elucidate the structure of

the molecule.

Workflow Visualization
The following diagram illustrates the logical workflow for the spectroscopic analysis of a

chemical compound like 2-Bromo-5-isopropylpyridine.
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Compound Synthesis & Purification

Spectroscopic Analysis

Data Interpretation & Structure Elucidation
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NMR Spectroscopy
(¹H and ¹³C) FT-IR Spectroscopy Mass Spectrometry

Determine C-H Framework Identify Functional Groups Determine Molecular Weight & Fragmentation

Combine Data to Confirm Structure

Click to download full resolution via product page

Caption: Workflow for the spectroscopic characterization of 2-Bromo-5-isopropylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342424?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

